Cas no 256376-62-2 (1-(2-Fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carboxamide)

• Product Name: 1-(2-Fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carboxamide
• CAS No: 256376-62-2
• MF: C₁₄H₁₁FN₄O
• MW: 270.261745691299
• CID: 1090934
• PubChem ID: 11323178
• Update Time: 2025-04-20

1-(2-Fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carboxamide
• 1-[(2-fluorophenyl)methyl]pyrazolo[3,4-b]pyridine-3-carboxamide
• DTXSID80462389
• 1H-Pyrazolo[3,4-b]pyridine-3-carboxamide, 1-[(2-fluorophenyl)methyl]-
• C14H11FN4O
• 256376-62-2
• 5GN35FMT7H
• 1-[(2-Fluorophenyl)methyl]-1H-pyrazolo[3,4-b]pyridine-3-carboxamide
• A911342
• DB-345578
• GWDSAMDSGSEPRH-UHFFFAOYSA-N
• F11567
• SCHEMBL4929205

• Inchi： 1S/C14H11FN4O/c15-11-6-2-1-4-9(11)8-19-14-10(5-3-7-17-14)12(18-19)13(16)20/h1-7H,8H2,(H2,16,20)
• InChI Key： GWDSAMDSGSEPRH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C2C(=CC=CN=2)C(C(N)=O)=N1

Computed Properties

• Exact Mass: 270.09183
• Monoisotopic Mass: 270.09168915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• PSA: 73.8

1-(2-Fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carboxamide Security Information

• Storage Condition：(BD265279)